Cas no 15795-70-7 ((1-Nitroprop-1-en-2-yl)benzene)

(1-Nitroprop-1-en-2-yl)benzene structure
15795-70-7 structure
Product Name:(1-Nitroprop-1-en-2-yl)benzene
CAS No:15795-70-7
MF:C9H9NO2
MW:163.173262357712
MDL:MFCD09859666
CID:1023824
PubChem ID:10953851
Update Time:2025-04-20

(1-Nitroprop-1-en-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

    • (1-Nitroprop-1-en-2-yl)benzene
    • [(E)-1-nitroprop-1-en-2-yl]benzene
    • Benzene, (1-methyl-2-nitroethenyl)-
    • [(1e)-1-Nitroprop-1-En-2-Yl]benzene
    • 1L5
    • SCHEMBL1986023
    • 15795-70-7
    • (E)-1-Nitro-2-phenylpropene
    • KFNFMBKUWFTFAE-BQYQJAHWSA-N
    • LCZC1657
    • 1-(1-nitroprop-1-en-2-yl)benzene
    • Q27452192
    • DB-257896
    • (E)-1-nitro-2-phenyl-1-propene
    • 15241-24-4
    • SCHEMBL1986025
    • (e)-(1-nitroprop-1-en-2-yl)benzene
    • AKOS006312343
    • Y14661
    • MDL: MFCD09859666
    • Inchi: 1S/C9H9NO2/c1-8(7-10(11)12)9-5-3-2-4-6-9/h2-7H,1H3/b8-7+
    • InChI Key: KFNFMBKUWFTFAE-BQYQJAHWSA-N
    • SMILES: [O-][N+](/C=C(\C)/C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 163.06337
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14

(1-Nitroprop-1-en-2-yl)benzene Pricemore >>

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